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Compound of Interest

Compound Name: Octodrine

Cat. No.: B057570 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of Octodrine in a laboratory setting. Adherence to these procedures is essential for

ensuring personnel safety and regulatory compliance.

Hazard Identification and Quantitative Data
Octodrine (also known as Dimethylhexylamine or DMHA) is a sympathomimetic and stimulant.

It is classified as a hazardous substance requiring specific handling procedures. The primary

hazards are summarized in the table below.
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Hazard Classification GHS Hazard Statement Signal Word

Skin Irritation (Category 2) H315: Causes skin irritation Warning

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
Warning

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

H335: May cause respiratory

irritation
Warning

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning

Flammable Solid (Category 1) H228: Flammable solid Danger

Toxicological Data:

Route of Exposure Species Value

Intraperitoneal LD50 Rat 42 mg/kg

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE protocol is mandatory when handling Octodrine,

particularly in its powdered form.

2.1. Recommended PPE

Gloves: Chemical-resistant nitrile gloves are required. When handling the powder or in

situations with a risk of splashing, double gloving is mandatory.

Eye Protection: Chemical splash goggles are essential. A face shield must be worn in

conjunction with goggles when there is a significant risk of splashing.

Lab Coat: A flame-resistant lab coat should be worn and properly fastened.

Respiratory Protection: When handling Octodrine powder outside of a certified chemical

fume hood, a NIOSH-approved N95 or higher-rated respirator is required to prevent
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inhalation of airborne particles.

2.2. PPE Donning and Doffing Workflow

The following diagram outlines the correct sequence for donning and doffing PPE to minimize

contamination.

Donning (Putting On) PPE

Doffing (Taking Off) PPE

1. Lab Coat 2. Respirator 3. Goggles/Face Shield 4. Gloves (Outer Pair)

1. Outer Gloves 2. Gown/Lab Coat 3. Goggles/Face Shield 4. Respirator 5. Inner Gloves

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Operational and Disposal Plans
3.1. Safe Handling Procedures

Engineering Controls: Whenever possible, handle Octodrine powder within a certified

chemical fume hood to minimize inhalation exposure.

Static Electricity: Take precautionary measures against static discharge, as Octodrine is a

flammable solid. Ensure proper grounding of equipment.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Octodrine,

before eating, drinking, smoking, or using the restroom.

3.2. Disposal Plan
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Octodrine waste is considered hazardous chemical waste.

Segregation: Keep Octodrine waste separate from other chemical waste streams,

particularly from incompatible materials such as strong oxidizing agents.

Containerization: Collect all solid waste contaminated with Octodrine (e.g., used gloves,

weigh boats, paper towels) in a clearly labeled, sealed, and compatible hazardous waste

container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Octodrine," and the associated hazard symbols.

Professional Disposal: Arrange for the disposal of Octodrine waste through a licensed

hazardous waste disposal company. Do not attempt to dispose of Octodrine down the drain

or in regular trash.

Emergency Protocols
4.1. Spill Response

In the event of an Octodrine powder spill:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Ventilate: Increase ventilation in the area by opening a fume hood sash, if safe to do so.

Ignition Sources: Eliminate all sources of ignition in the vicinity of the spill.

Personal Protection: Don the appropriate PPE, including respiratory protection, before

attempting to clean the spill.

Containment: Gently cover the spill with a non-combustible absorbent material, such as sand

or vermiculite, to prevent the powder from becoming airborne.

Collection: Carefully scoop the absorbed material into a labeled hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water. Collect all cleaning materials as hazardous waste.
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4.2. Exposure Response

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Provide the Safety Data Sheet (SDS) to the medical personnel.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Octodrine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057570#personal-protective-equipment-for-handling-
octodrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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